Cas no 1206992-06-4 (2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide)

• Product Name: 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide
• CAS No: 1206992-06-4
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 5947968
• PubChem ID: 45504996
• Update Time: 2025-10-30

2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide
• SR-01000925426-1
• SR-01000925426
• VU0523510-1
• 2-(1H-indol-1-yl)-N-[3-(1H-pyrazol-3-yl)phenyl]acetamide
• N-(3-(1H-pyrazol-3-yl)phenyl)-2-(1H-indol-1-yl)acetamide
• AKOS024521985
• F5835-0694
• 2-indol-1-yl-N-[3-(1H-pyrazol-5-yl)phenyl]acetamide
• 1206992-06-4

• Inchi： 1S/C19H16N4O/c24-19(13-23-11-9-14-4-1-2-7-18(14)23)21-16-6-3-5-15(12-16)17-8-10-20-22-17/h1-12H,13H2,(H,20,22)(H,21,24)
• InChI Key： KHVBWPRJORHCJL-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C=CC=CC1=2)NC1C=CC=C(C2=CC=NN2)C=1

Computed Properties

• Exact Mass: 316.13241115g/mol
• Monoisotopic Mass: 316.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.7Ų

Additional information on 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide

Professional Introduction to 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide (CAS No: 1206992-06-4)

2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide, identified by its CAS number 1206992-06-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly its indole and pyrazole moieties, contribute to its unique chemical properties and biological interactions.

The indole ring, a key structural component of 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide, is well-documented for its role in various biological processes. Indole derivatives are known to interact with multiple biological targets, including enzymes and receptors, which makes them valuable candidates for drug discovery. In recent years, research has highlighted the potential of indole-based compounds in treating a range of diseases, from cancer to neurological disorders. The presence of the indole moiety in this compound suggests that it may possess similar therapeutic properties.

Similarly, the pyrazole ring in the molecule contributes to its pharmacological profile. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anti-cancer properties. The N-substituted pyrazole moiety in 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide may enhance its binding affinity to specific biological targets, thereby increasing its efficacy as a potential drug candidate.

The phenylacetamide portion of the molecule further enriches its structural complexity and potential biological activity. Phenylacetamide derivatives are known for their role in modulating various physiological processes, including pain perception and neurotransmitter release. The combination of these structural elements in 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide suggests a multifaceted pharmacological profile that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-yl)phenylacetamide with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. By leveraging these technologies, scientists can design experiments more efficiently and prioritize compounds based on their predicted efficacy and safety profiles.

In vitro studies have begun to explore the biological activity of 2-(1H-indol-1-yl)-N-3-(1H-pyrazol-3-y]phenylacetamide. Initial results suggest that this compound exhibits promising interactions with certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary data indicate that it may inhibit the activity of enzymes involved in cancer cell proliferation. Additionally, the compound has shown potential in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory conditions.

The synthesis of 2-(1H-indol-l-y]-N--(lH-pyrazol--3-y]phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. The use of catalytic systems has further improved the efficiency of these reactions, reducing the environmental impact of the synthesis process. These advancements are crucial for scaling up production and making the compound more accessible for further research and development.

The pharmacokinetic properties of 2-(lH-indol-l-y]-N--(lH-pyrazoI--3-y]phenyllenylacetamide are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted is essential for determining its therapeutic potential. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic characteristics, including good bioavailability and moderate metabolic clearance. These findings are encouraging for future clinical development.

As research continues to unfold, 2-(lH-indoI-l-y]-N--(lH-pyrazoI--3-y]phenyllenylacetamide is poised to become a significant player in pharmaceutical development. Its unique structure and promising biological activities make it an attractive candidate for further investigation. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.